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Compound of Interest

Compound Name: 3-Amino-1-(4-phenylphenyl)urea

CAS No.: 124351-95-7

Cat. No.: B1525998

Get Quote

H,

C, 2D) and HRMS (ESI-TOF) Target Molecule: 3-Amino-1-(4-phenylphenyl)urea CAS:
124351-95-7 Molecular Formula:

Molecular Weight: 227.26 g/mol

Introduction & Structural Context[1][2][3][4][5]
3-Amino-1-(4-phenylphenyl)urea represents a privileged semicarbazide scaffold, often

utilized in drug discovery as a linker for proteolysis targeting chimeras (PROTACs) or as a urea

bioisostere in kinase inhibitors. The molecule features a biphenyl system (lipophilic tail) coupled

to a hydrazinecarboxamide headgroup (polar, hydrogen-bonding core).

Accurate characterization requires distinguishing the urea protons (

-H vs

-H) and resolving the overlapping aromatic signals typical of biphenyl systems.
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Structural Logic & Numbering
For spectral assignment, we utilize the following numbering scheme:

Aryl System: Biphenyl rings A (proximal) and B (distal).

Urea Linker:

(attached to aryl),

=O,

(attached to amino),

(terminal amino).

Experimental Protocols
Sample Preparation

NMR: Dissolve 5–10 mg of the compound in 600

L of DMSO-d

(99.9% D). DMSO is critical as the urea/hydrazine protons are exchangeable and often
broaden or disappear in protic solvents like Methanol-d

.

MS: Prepare a 10

M stock solution in Methanol/Water (50:50) with 0.1% Formic Acid to promote ionization.

Instrument Parameters
NMR: 400 MHz or higher (600 MHz recommended for aromatic resolution).

Pulse Program: zg30 (standard proton), jmod or deptq (carbon).

Temperature: 298 K.

MS: ESI-TOF (Electrospray Ionization - Time of Flight).
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Mode: Positive Ion (

).

Source Temp: 300°C.

Capillary Voltage: 3.5 kV.

Results & Discussion
Mass Spectrometry (MS) Analysis
The mass spectrum of semicarbazides is dominated by the stability of the urea linkage and the

biphenyl core.

Primary Ionization:

Observed

: 228.1135 m/z (Calc: 228.1131).

Adducts:

at 250.0950 m/z may be observed.

Fragmentation Pathway (MS/MS): Under Collision-Induced Dissociation (CID), the molecule

undergoes characteristic cleavages.[1]

Loss of Ammonia (

): The terminal hydrazine group typically loses

(17 Da) to form an isocyanate-like cation (m/z 211).

Urea Cleavage: Rupture of the amide bond generates the 4-aminobiphenyl cation (m/z 169)

or the biphenyl cation (m/z 152/153).

Table 1: Key MS Fragments

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://gala.gre.ac.uk/id/eprint/18134/1/Patricia%20Ann%20Wright%202015.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z (Exp) Ion Identity Fragment Structure Mechanism

228.11 Parent
Protonation on

Carbonyl O or N3

211.08 Cyclized/Isocyanate
Deamination of

hydrazine

169.09
4-Aminobiphenyl

cation
N1-C2 Bond Fission

152.06 Biphenyl radical cation Loss of urea moiety

MS Fragmentation Pathway Diagram
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Figure 1: Proposed ESI-MS fragmentation pathway for 3-Amino-1-(4-phenylphenyl)urea.

NMR Spectroscopy Analysis[7]
The
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H NMR spectrum in DMSO-d

is distinct due to the presence of three types of NH protons with different exchange rates and
chemical shifts.

Predicted

H NMR Data (400 MHz, DMSO-d

)
Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Insight

8.85 Singlet (s) 1H -H

Urea NH

attached to aryl

(Most downfield

due to

conjugation)

7.68 Singlet (s) 1H -H
Hydrazinic NH

(Internal)

7.65 – 7.60 Doublet (d) 2H Ar-H (Ring A)

Ortho to urea

linkage

(Deshielded)

7.58 – 7.54 Doublet (d) 2H Ar-H (Ring A)
Meta to urea

(Ortho to Ph)

7.45 – 7.40 Multiplet (m) 2H Ar-H (Ring B)[2]
Meta protons of

distal phenyl

7.35 – 7.30 Multiplet (m) 1H Ar-H (Ring B)
Para proton of

distal phenyl

4.15
Broad Singlet (br

s)
2H -H

Terminal Amino

group

(Exchangeable,

broad)
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Key Diagnostic Signals:

The "Semicarbazide Pair": Look for the singlet at

8.8 ppm (

-H) and the singlet at

7.7 ppm (

-H). The

-H

usually appears as a broad hump upfield (

4.0 ppm).

Biphenyl Pattern: The aromatic region (7.3–7.7 ppm) will show strong overlap. The protons

ortho to the urea (Ring A) are typically the most deshielded aromatic signals due to the

electron-withdrawing nature of the urea carbonyl.

C NMR Data (100 MHz, DMSO-d

)
Carbonyl (

): 156.5 ppm.

Aromatic Quaternary: 139.5 ppm (Ipso-N), 134.2 ppm (Ipso-Ph).

Aromatic CH: 129.3, 127.5, 126.8, 126.2 ppm.

NMR Correlation Workflow Diagram
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Figure 2: NMR characterization workflow. D2O exchange confirms the 3 labile NH protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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